PGE synthase
  • Dehydroevodiamine Hydrochloride
    Dehydroevodiamine Hydrochloride
    • Cat. No.:
    • B120607
    • CAS No.:
    • 75853-60-0
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    See also: Dehydroevodiamine Chloride (preferred).
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  • Dehydroevodiamine Hydrochloride
    Dehydroevodiamine Hydrochloride
    • Cat. No.:
    • B149803
    • CAS No.:
    • 111664-82-5
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    See also: Dehydroevodiamine Chloride (preferred).
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  • 5-trans U-46619
    5-trans U-46619
    • Cat. No.:
    • B560389
    • CAS No.:
    • Molecular Formula:
    • C21H34O4
    • Molecular Weight:
    • 350.5 g/mol
    Description
    5-trans U-44619 is the trans isomer of the thromboxane receptor agonist U-44619. It inhibits microsomal prostaglandin E2 synthase (mPGES) when used at a concentration of 10 µM.
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  • PF 4693627
    PF 4693627
    • Cat. No.:
    • B610039
    • CAS No.:
    • 1312815-93-2
    • Molecular Formula:
    • C26H29Cl2N3O3
    • Molecular Weight:
    • 502.436
    Description
    PF-4693627 is an orally bioavailable inhibitor of microsomal prostaglandin E (PGE) synthase-1 (mPGES-1;  IC50 = 3 nM). It is selective for mPGES-1 over PGDS, TXAS, and 5-LO in HWB-1483 cells, which have IC5...
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  • pf-9184
    pf-9184
    • Cat. No.:
    • B610058
    • CAS No.:
    • Molecular Formula:
    • C21H14Cl2N2O4S
    • Molecular Weight:
    • 461.3 g/mol
    Description
    Microsomal prostaglandin E synthase-1 (mPGES-1) converts the COX product prostaglandin H2 (PGH2; ) into the biologically active PGE2.1 Like COX-2, the expression of mPGES-1 is induced in response to pro-inf...
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  • HPGDS inhibitor 1
    HPGDS inhibitor 1
    • Cat. No.:
    • B1676088
    • CAS No.:
    • Molecular Formula:
    • C19H19F4N3O
    • Molecular Weight:
    • 381.4 g/mol
    Description
    Prostaglandin D2 is synthesized by PGD synthase (hematopoietic-type) (H-PGDS) in mast cells and is released in large quantities during allergic and asthmatic anaphylaxis. Thus, H-PGDS is an important target for ...
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  • MF63
    MF63
    • Cat. No.:
    • B1676555
    • CAS No.:
    • 892549-43-8
    • Molecular Formula:
    • C23H11ClN4
    • Molecular Weight:
    • 378.8 g/mol
    Description
    Microsomal prostaglandin E2 synthase-1 (mPGES-1) is the terminal enzyme in the biosynthesis of PGE2.1,2,3 MF63 is a potent, selective, and orally active inhibitor of human mPGES-1 (IC50 = 1.3 nM). It displays gr...
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  • Suprofen
    Suprofen
    • Cat. No.:
    • B1682721
    • CAS No.:
    • 40828-46-4
    • Molecular Formula:
    • C14H12O3S
    • Molecular Weight:
    • 260.31 g/mol
    Description
    Suprofen is an aromatic ketone that is thiophene substituted at C-2 by a 4-(1-carboxyethyl)benzoyl group. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, an EC 1.14.99.1 (prost...
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  • HPGDS inhibitor 1
    HPGDS inhibitor 1
    • Cat. No.:
    • B15610155
    • CAS No.:
    • Molecular Formula:
    • C19H19F4N3O
    • Molecular Weight:
    • 381.4 g/mol
    Description
    HPGDS inhibitor 1 is a useful research compound. Its molecular formula is C19H19F4N3O and its molecular weight is 381.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HPGDS inhibitor 1 suit...
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  • Tfc007
    Tfc007
    • Cat. No.:
    • B15613716
    • CAS No.:
    • Molecular Formula:
    • C27H29N5O4
    • Molecular Weight:
    • 487.5 g/mol
    Description
    Tfc007 is a useful research compound. Its molecular formula is C27H29N5O4 and its molecular weight is 487.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tfc007 suitable for many research ...
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